Cas no 1235439-86-7 (3-(4-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1235439-86-7
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 4564113
• Update Time: 2025-10-28

3-(4-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C11H11FO2/c12-10-3-1-7(2-4-10)8-5-9(6-8)11(13)14/h1-4,8-9H,5-6H2,(H,13,14)
• InChI Key： FEVYXDFIUWVWRC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(C2=CC=C(F)C=C2)C1

3-(4-fluorophenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid

3-(4-Fluorophenyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1235439-86-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and fluorinated phenyl substituent, exhibits a range of biological activities and potential therapeutic applications. This article provides a detailed overview of the chemical structure, synthesis methods, biological properties, and recent research developments surrounding 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid.

Chemical Structure and Properties

3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid is a cyclic carboxylic acid with the molecular formula C₁₁H₁₀FO₂. The compound features a cyclobutane ring fused to a 4-fluorophenyl group, which imparts unique chemical and physical properties. The presence of the fluorine atom enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes. Additionally, the carboxylic acid functional group provides opportunities for further derivatization and conjugation with other molecules.

The compound is typically synthesized through a multi-step process involving the formation of the cyclobutane ring and subsequent functionalization with the 4-fluorophenyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluorinated phenyl substituent with high selectivity and yield.

Biological Properties and Applications

3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid a promising candidate for drug development.

In addition to its enzymatic inhibition properties, 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory and analgesic effects. Studies have demonstrated that this compound can effectively reduce inflammation in animal models, suggesting its potential use in treating inflammatory diseases such as arthritis. The mechanism of action is believed to involve modulation of pro-inflammatory cytokines and signaling pathways.

Clinical Trials and Research Developments

The therapeutic potential of 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical investigations to explore its use in treating various diseases.

In parallel with clinical trials, ongoing research continues to uncover new insights into the molecular mechanisms underlying the biological activities of 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid. Advanced techniques such as X-ray crystallography and computational modeling are being used to elucidate the binding interactions between this compound and its target proteins. These studies not only enhance our understanding of the compound's mode of action but also provide valuable information for optimizing its structure for improved therapeutic efficacy.

Synthesis Methods and Derivatives

The synthesis of 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid involves several key steps, including the formation of the cyclobutane ring and subsequent functionalization with the 4-fluorophenyl group. Traditional methods often rely on harsh reaction conditions and multiple purification steps, which can limit their practicality on a larger scale. However, recent advancements in synthetic chemistry have led to more efficient and environmentally friendly approaches.

Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for introducing the fluorinated phenyl substituent into cyclobutane derivatives. These reactions offer high selectivity and yield, making them suitable for large-scale production. Additionally, alternative synthetic routes involving organocatalysis and photochemical reactions have also been explored to further enhance the efficiency and sustainability of the synthesis process.

Beyond its native form, various derivatives of 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid have been synthesized to explore their biological activities. For example, esterification of the carboxylic acid group can lead to prodrugs that are more stable under physiological conditions but are activated upon metabolism in vivo. Other modifications include substitution at different positions on the cyclobutane ring or introduction of additional functional groups to fine-tune the pharmacological profile.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid highlights its significant potential as a therapeutic agent in various disease areas. The combination of its unique chemical structure, favorable biological properties, and promising clinical results positions this compound as an exciting candidate for further development. Future studies will likely focus on optimizing its structure through rational design approaches to enhance its potency, selectivity, and pharmacokinetic properties.

In conclusion, 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1235439-86-7) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its multifaceted biological activities and promising early-stage clinical results underscore its importance in advancing our understanding of disease mechanisms and developing novel treatments.